Cas no 2228145-46-6 (methyl 3-(4-chlorothiophen-2-yl)-3-oxopropanoate)

• Product Name: methyl 3-(4-chlorothiophen-2-yl)-3-oxopropanoate
• CAS No: 2228145-46-6
• MF: C₈H₇ClO₃S
• MW: 218.657380342484
• CID: 6333995
• PubChem ID: 165635284
• Update Time: 2025-05-19

methyl 3-(4-chlorothiophen-2-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-chlorothiophen-2-yl)-3-oxopropanoate
• 2228145-46-6
• EN300-1992731

• Inchi： 1S/C8H7ClO3S/c1-12-8(11)3-6(10)7-2-5(9)4-13-7/h2,4H,3H2,1H3
• InChI Key： SNJVJVNTXUFLNA-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)C(CC(=O)OC)=O

Computed Properties

• Exact Mass: 217.9804429g/mol
• Monoisotopic Mass: 217.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.6Ų

Additional information on methyl 3-(4-chlorothiophen-2-yl)-3-oxopropanoate

Methyl 3-(4-chlorothiophen-2-yl)-3-oxopropanoate: A Comprehensive Overview

The compound methyl 3-(4-chlorothiophen-2-yl)-3-oxopropanoate, identified by the CAS number 2228145-46-6, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of esters, specifically a methyl ester, and its structure incorporates a thiophene ring substituted with a chlorine atom at the 4-position and an oxo group at the 3-position of the propanoate moiety.

The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is a key structural feature of this compound. Thiophenes are known for their stability and unique electronic properties, making them valuable in organic synthesis and materials science. The substitution pattern of this thiophene—chlorine at position 4 and an oxo group at position 3—contributes to its reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. For instance, researchers have explored the potential of methyl 3-(4-chlorothiophen-2-yl)-3-oxopropanoate as a precursor for synthesizing bioactive molecules with enhanced pharmacokinetic properties. The oxo group at position 3 facilitates nucleophilic attack, enabling the formation of diverse derivatives through simple chemical transformations.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic substitution, esterification, and coupling reactions. One efficient approach involves the reaction of 4-chlorothiophenol with an appropriate alkylating agent followed by oxidation to introduce the oxo group. The use of mild oxidation conditions ensures high yields and preserves the integrity of the thiophene ring.

The application of methyl 3-(4-chlorothiophen-2-yl)-3-oxopropanoate extends beyond pharmaceuticals into materials science, where its electronic properties make it a candidate for use in organic electronics. For example, derivatives of this compound have been investigated as components in light-emitting diodes (LEDs) and organic photovoltaic cells due to their ability to facilitate charge transport.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial for assessing its safety and sustainability. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under microbial action. This information is vital for regulatory agencies aiming to establish guidelines for its safe handling and disposal.

In conclusion, methyl 3-(4-chlorothiophen-2-yl)-3-oxopropanoate (CAS No. 2228145-46-6) is a versatile compound with promising applications across multiple disciplines. Its unique structure, reactivity, and potential for further functionalization make it an attractive target for ongoing research efforts. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.